Cas no 863512-46-3 (4-chloro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylbenzamide
• CAS No: 863512-46-3
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• CID: 6407752
• PubChem ID: 7119088
• Update Time: 2025-10-28

4-chloro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylbenzamide
• Benzamide, 4-chloro-N-[2-(2-methyl-4-thiazolyl)ethyl]-
• F0686-0013
• SR-01000138980
• 863512-46-3
• 4-chloro-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]benzamide
• Z243542388
• SR-01000138980-1
• 4-chloro-N-(2-(2-methylthiazol-4-yl)ethyl)benzamide
• AKOS001457367

• Inchi： 1S/C13H13ClN2OS/c1-9-16-12(8-18-9)6-7-15-13(17)10-2-4-11(14)5-3-10/h2-5,8H,6-7H2,1H3,(H,15,17)
• InChI Key： WRLJSEHSLKGUNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCCC1=CSC(C)=N1)=O

Computed Properties

• Exact Mass: 280.0437119g/mol
• Monoisotopic Mass: 280.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 475.8±35.0 °C(Predicted)
• pka: 13.87±0.46(Predicted)

Additional information on 4-chloro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylbenzamide

4-Chloro-N-(2-(2-Methyl-1,3-Thiazol-4-Yl)Ethyl)Benzamide (CAS No. 863512-46-3)

The compound 4-chloro-N-(2-(2-methyl-1,3-thiazol-4-yl)ethyl)benzamide (CAS No. 863512-46-3) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique combination of functional groups and heterocyclic systems, making it a subject of interest for researchers and industry professionals alike.

Key Features and Structure

The molecule consists of a benzamide backbone, which is a common structure in many bioactive compounds. The benzamide group is attached to a chlorine atom at the para position, introducing electron-withdrawing effects that can influence the compound's reactivity and stability. The nitrogen atom in the amide group is connected to an ethyl chain, which terminates at a substituted thiazole ring. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, with a methyl group attached at the 2-position. This substitution pattern enhances the compound's versatility and potential for further functionalization.

Synthesis and Characterization

The synthesis of 4-chloro-N-(2-(2-methyl-1,3-thiazol-4-yl)ethyl)benzamide involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS, confirming its purity and structural integrity.

Applications in Pharmaceutical Research

One of the most promising applications of this compound lies in its potential as a drug candidate. The presence of the thiazole ring introduces bioisosteric properties that can mimic natural ligands, making it an attractive target for drug design. Recent studies have explored its activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy.

Materials Science Applications

Beyond pharmaceuticals, 4-chloro-N-(2-(2-methyl-1,3-thiazol-4-yl)ethyl)benzamide has shown potential in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in nanotechnology applications. A study in *Advanced Materials* highlighted its role as a building block for constructing stimuli-responsive surfaces that can respond to external stimuli such as pH or temperature changes.

Environmental Considerations and Safety

As with any chemical compound, understanding its environmental impact is crucial. Preliminary toxicity studies indicate that CAS No. 863512-46-3 has low acute toxicity; however, long-term ecological effects require further investigation. Researchers are exploring green chemistry approaches to minimize waste generation during its synthesis and maximize its biodegradability.

Future Directions

The future of 4-chloro-N-(2-(2-methyl-1,3-thiazol-4-yl)ethyl)benzamide looks promising as researchers continue to uncover its diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in its development and commercialization. Upcoming studies aim to optimize its pharmacokinetic properties for improved drug delivery systems while exploring novel uses in advanced materials.